15(S) Hydroxyl Retention vs. Unoprostone
20-Ethyl PGE2 is defined by a C22 carbon skeleton resulting from ω-chain extension via two additional methylene carbon atoms (the 20a,20b-dihomo modification), distinguishing it from standard PGE2 (C20) and from unoprostone (also C22 but with critical lower side chain modifications). Unlike unoprostone—which contains 13,14-dihydro-15-keto modifications that severely impair FP receptor affinity and reduce pharmacological potency [1]—20-ethyl PGE2 retains the natural 15(S) allylic hydroxyl in the lower side chain and the E-series cyclopentane ring structure (9-oxo-11α-hydroxy) . This structural configuration positions 20-ethyl PGE2 as a hybrid analog combining ω-chain extension with retention of the native 15-hydroxyl group, a combination not present in any comparator compound.
| Evidence Dimension | Structural features |
|---|---|
| Target Compound Data | C22 ω-chain extended (20a,20b-dihomo); intact 15(S) allylic hydroxyl; E-series cyclopentane ring (9-oxo-11α-hydroxy); molecular weight 380.5 Da |
| Comparator Or Baseline | PGE2: C20 ω-chain, intact 15(S) hydroxyl, E-series ring, 352.5 Da; Unoprostone: C22 ω-chain extended, 13,14-dihydro-15-keto modified (no 15-hydroxyl), F-series ring, 424.6 Da; 16,16-dimethyl PGE2: C20 chain with C16 gem-dimethyl substitution, 15(S) hydroxyl present but sterically hindered, E-series ring, 380.5 Da |
| Quantified Difference | Two-carbon ω-chain extension versus PGE2; presence versus absence of intact 15(S) hydroxyl compared to unoprostone; ω-chain extension without C16 steric hindrance compared to 16,16-dimethyl PGE2 |
| Conditions | Structural characterization by mass spectrometry, NMR, and chromatographic analysis; IUPAC name: (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxydec-1-enyl]-5-oxocyclopentyl]hept-5-enoic acid |
Why This Matters
Structural features directly determine receptor binding orientation, susceptibility to enzymatic degradation, and downstream signaling—parameters that cannot be assumed equivalent across analogs; procurement decisions must account for the specific structural configuration required for the intended experimental system.
- [1] Haria M, Spencer CM. Unoprostone (isopropyl unoprostone). Drugs Aging. 1996;9(3):213-218. PMID: 8877315. View Source
